Cas no 2229630-99-1 (tert-butyl N-3-amino-2-(oxolan-3-yl)propylcarbamate)

• Product Name: tert-butyl N-3-amino-2-(oxolan-3-yl)propylcarbamate
• CAS No: 2229630-99-1
• MF: C₁₂H₂₄N₂O₃
• MW: 244.330563545227
• CID: 6056807
• PubChem ID: 165828025
• Update Time: 2025-06-12

tert-butyl N-3-amino-2-(oxolan-3-yl)propylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-amino-2-(oxolan-3-yl)propylcarbamate
• tert-butyl N-[3-amino-2-(oxolan-3-yl)propyl]carbamate
• 2229630-99-1
• EN300-1893428

• Inchi： 1S/C12H24N2O3/c1-12(2,3)17-11(15)14-7-10(6-13)9-4-5-16-8-9/h9-10H,4-8,13H2,1-3H3,(H,14,15)
• InChI Key： KNRCAMLMCMFJIK-UHFFFAOYSA-N
• SMILES： O1CCC(C1)C(CN)CNC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 244.17869263g/mol
• Monoisotopic Mass: 244.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 251
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-amino-2-(oxolan-3-yl)propylcarbamate

Latest Research Insights on 2229630-99-1 and tert-butyl N-3-amino-2-(oxolan-3-yl)propylcarbamate

The chemical compound 2229630-99-1 and its derivative, tert-butyl N-3-amino-2-(oxolan-3-yl)propylcarbamate, have recently garnered significant attention in the field of chemical biology and pharmaceutical research. These compounds are being explored for their potential applications in drug discovery, particularly in the synthesis of novel therapeutic agents. This research briefing aims to provide a comprehensive overview of the latest findings related to these compounds, highlighting their chemical properties, biological activities, and potential therapeutic uses.

Recent studies have focused on the synthesis and characterization of 2229630-99-1, a compound with a unique molecular structure that makes it a promising candidate for further pharmacological investigation. Researchers have employed advanced spectroscopic techniques, such as NMR and mass spectrometry, to elucidate its structural features. The compound's stability under various physiological conditions has also been assessed, providing valuable insights into its potential as a drug precursor.

One of the key derivatives of 2229630-99-1, tert-butyl N-3-amino-2-(oxolan-3-yl)propylcarbamate, has been synthesized and evaluated for its biological activity. Preliminary in vitro studies suggest that this compound exhibits moderate inhibitory effects on certain enzymatic targets, which are implicated in various disease pathways. These findings have spurred further research into optimizing its chemical structure to enhance its potency and selectivity.

In addition to its potential therapeutic applications, tert-butyl N-3-amino-2-(oxolan-3-yl)propylcarbamate has also been investigated for its role as a building block in the synthesis of more complex molecules. Its unique stereochemistry and functional groups make it a versatile intermediate in organic synthesis, enabling the creation of diverse chemical libraries for high-throughput screening.

Despite these promising developments, challenges remain in the development of 2229630-99-1 and its derivatives. Issues such as low bioavailability and potential toxicity need to be addressed through further structural modifications and preclinical testing. Collaborative efforts between chemists, biologists, and pharmacologists will be essential to overcome these hurdles and translate these findings into clinically viable therapeutics.

In conclusion, the ongoing research on 2229630-99-1 and tert-butyl N-3-amino-2-(oxolan-3-yl)propylcarbamate underscores their potential as valuable tools in drug discovery and development. Continued exploration of their chemical and biological properties will likely yield new insights and opportunities for therapeutic innovation. This briefing serves as a snapshot of the current state of research, and future studies are expected to further elucidate the full scope of their applications.